Cas no 41102-27-6 (2,4,7-Trichlorothieno[3,2-d]pyrimidine)

• Product Name: 2,4,7-Trichlorothieno[3,2-d]pyrimidine
• CAS No: 41102-27-6
• MF: C₆HCl₃N₂S
• MW: 239.509536504745
• CID: 1036424
• PubChem ID: 71607214
• Update Time: 2025-04-20

2,4,7-Trichlorothieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4,7-Trichlorothieno[3,2-d]pyrimidine
• SCHEMBL16152610
• 41102-27-6
• F73986
• DB-329601
• DTXSID30856193

• Inchi： 1S/C6HCl3N2S/c7-2-1-12-4-3(2)10-6(9)11-5(4)8/h1H
• InChI Key： HXFWUQXYTRAIOB-UHFFFAOYSA-N
• SMILES： ClC1=CSC2C(=NC(=NC=21)Cl)Cl

Computed Properties

• Exact Mass: 237.892602g/mol
• Monoisotopic Mass: 237.892602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines